Cas no 2361644-12-2 (1,5-dimethyl-9-azabicyclo[3.3.1]nonan-3-one hydrochloride)

• Product Name: 1,5-dimethyl-9-azabicyclo[3.3.1]nonan-3-one hydrochloride
• CAS No: 2361644-12-2
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 6847616
• PubChem ID: 139026305
• Update Time: 2025-10-28

1,5-dimethyl-9-azabicyclo[3.3.1]nonan-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-9-azabicyclo[3.3.1]nonan-3-onehydrochloride
• Z3727374664
• 1,5-Dimethyl-9-azabicyclo[3.3.1]nonan-3-one;hydrochloride
• 2361644-12-2
• EN300-7431324
• 1,5-dimethyl-9-azabicyclo[3.3.1]nonan-3-one hydrochloride
• LUD64412

• Inchi： 1S/C10H17NO.ClH/c1-9-4-3-5-10(2,11-9)7-8(12)6-9;/h11H,3-7H2,1-2H3;1H
• InChI Key： FUPUIRXWYFYJNV-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2(C)CCCC(C)(C1)N2

Computed Properties

• Exact Mass: 203.1076919Da
• Monoisotopic Mass: 203.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 1,5-dimethyl-9-azabicyclo[3.3.1]nonan-3-one hydrochloride

1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride: A Comprehensive Overview

1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride is a structurally complex organic compound with the CAS Registry Number 2361644-12-2. This compound belongs to the class of bicyclic amines and is characterized by its unique bicyclo[3.3.1]nonane framework, which imparts distinctive chemical and pharmacological properties. The presence of the hydrochloride salt indicates that this compound exists in its protonated form, making it suitable for various applications in pharmaceutical chemistry and related fields.

The molecular structure of 1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride is notable for its rigid bicyclic system, which is a key feature in determining its stability and reactivity. The azabicyclo framework suggests that this compound may exhibit nitrogen-containing heterocyclic properties, which are often associated with bioactive compounds. Recent studies have highlighted the potential of such bicyclic systems in drug design, particularly in the development of G protein-coupled receptor (GPCR) agonists and antagonists.

One of the most significant aspects of 1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for drug development, leveraging its structural rigidity to enhance binding affinity to target proteins. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent activity against certain kinase enzymes, making them promising leads for anti-cancer therapies.

The synthesis of 1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride involves multi-step organic reactions, including ring-forming processes such as cycloadditions or ring-closing metathesis. These methods require precise control over reaction conditions to ensure the formation of the desired bicyclic structure. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, which is critical for producing chiral pharmaceutical agents.

In terms of pharmacokinetics, 1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride has shown favorable absorption profiles in preclinical models, suggesting potential oral bioavailability. However, further studies are required to evaluate its metabolic stability and clearance pathways in vivo. Understanding these parameters is essential for determining its suitability as a drug candidate.

The application of 1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride extends beyond medicinal chemistry into materials science and catalysis due to its unique electronic properties and structural integrity under various conditions. For example, researchers have investigated its use as a ligand in transition metal-catalyzed reactions, where it demonstrates excellent catalytic activity and selectivity.

From an environmental standpoint, the biodegradability and eco-toxicological impact of 1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride are areas of growing interest as regulatory agencies increasingly emphasize green chemistry principles in drug development processes.

In conclusion, 1,5-Dimethyl-9-Azabicyclo[3.3.1]Nonan-3-One Hydrochloride (CAS No.: 2361644-12-2) stands out as a versatile compound with significant potential across multiple scientific domains due to its unique structural features and promising biological activities.